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Compound of Interest

Compound Name:
N-TRIFLUOROACETYL-3,4-

(METHYLENEDIOXY)ANILINE

Cat. No.: B029959 Get Quote

CAS Number: 85575-56-0

This technical guide provides a comprehensive overview of N-trifluoroacetyl-3,4-
(methylenedioxy)aniline, a compound of interest for researchers, scientists, and professionals

in drug development. This document details its physicochemical properties, proposed synthesis

and purification methods, and analytical characterization. While direct biological data for this

specific compound is limited, this guide also explores the potential biological activities based on

related chemical structures.

Chemical and Physical Properties
N-trifluoroacetyl-3,4-(methylenedioxy)aniline, with the IUPAC name N-(benzo[d][1][2]dioxol-

5-yl)-2,2,2-trifluoroacetamide, is a fluorinated derivative of 3,4-(methylenedioxy)aniline. The

trifluoroacetyl group significantly influences the compound's electronic properties and

lipophilicity, making it a subject of interest in medicinal chemistry and materials science.

Table 1: Physicochemical Properties of N-Trifluoroacetyl-3,4-(methylenedioxy)aniline
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Property Value Source

CAS Number 85575-56-0 -

Molecular Formula C₉H₆F₃NO₃ [1][3]

Molecular Weight 233.14 g/mol [1][3]

Appearance Not available (likely a solid) -

Melting Point Not available -

Boiling Point (Predicted) 305.0 ± 42.0 °C at 760 mmHg

Density (Predicted) 1.6 ± 0.1 g/cm³

Flash Point (Predicted) 138.2 ± 27.9 °C

pKa (Predicted) Not available -

LogP (Predicted) 2.41

Purity (as available) >95% (HPLC) [1]

Storage Conditions
2-8°C, protected from light and

moisture
[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of N-trifluoroacetyl-3,4-
(methylenedioxy)aniline is not readily available in published literature, a general and reliable

method can be proposed based on standard organic chemistry procedures for the

trifluoroacetylation of anilines.

Proposed Synthesis Workflow
The synthesis of N-trifluoroacetyl-3,4-(methylenedioxy)aniline can be achieved through the

acylation of 3,4-(methylenedioxy)aniline with a trifluoroacetylating agent. A common and

effective method involves the use of trifluoroacetic anhydride (TFAA) in the presence of a non-

nucleophilic base to scavenge the trifluoroacetic acid byproduct.
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Caption: Proposed workflow for the synthesis of N-Trifluoroacetyl-3,4-
(methylenedioxy)aniline.

Detailed Synthesis Protocol
Materials:

3,4-(Methylenedioxy)aniline

Trifluoroacetic anhydride (TFAA)

Pyridine (dried)

Dichloromethane (DCM, anhydrous)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,4-

(methylenedioxy)aniline (1 equivalent) in anhydrous dichloromethane.

Cool the solution to 0°C using an ice bath.

Add pyridine (1.1 equivalents) to the solution and stir for 10 minutes.

Slowly add trifluoroacetic anhydride (1.1 equivalents) dropwise to the reaction mixture,

maintaining the temperature at 0°C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding 1 M HCl solution and transfer the mixture to

a separatory funnel.

Separate the organic layer and wash sequentially with 1 M HCl, water, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification Protocol
The crude N-trifluoroacetyl-3,4-(methylenedioxy)aniline can be purified by one of the

following methods:

Recrystallization: Dissolve the crude product in a minimum amount of a hot solvent (e.g.,

ethanol, ethyl acetate/hexanes) and allow it to cool slowly to form crystals.

Column Chromatography: If recrystallization is ineffective, purify the crude product using

silica gel column chromatography with an appropriate eluent system (e.g., a gradient of ethyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b029959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetate in hexanes).

Analytical Data
Although specific spectral data for N-trifluoroacetyl-3,4-(methylenedioxy)aniline is not widely

published, the expected analytical data can be inferred from the structure and data of similar

compounds.

Table 2: Predicted Analytical Data

Analysis Type Expected Observations

¹H NMR

Aromatic protons (δ 6.5-7.5 ppm),

methylenedioxy protons (δ ~6.0 ppm, singlet),

and an N-H proton (broad singlet, chemical shift

dependent on solvent and concentration).

¹³C NMR

Aromatic carbons, a methylenedioxy carbon (δ

~101 ppm), a carbonyl carbon (δ ~155 ppm,

quartet due to coupling with fluorine), and a

trifluoromethyl carbon (δ ~116 ppm, quartet due

to C-F coupling).

¹⁹F NMR A singlet for the -CF₃ group.

Mass Spectrometry (EI)

A molecular ion peak (M⁺) at m/z 233. A

prominent fragment ion corresponding to the

loss of the trifluoroacetyl group or other

characteristic fragmentations of the

methylenedioxyaniline moiety.

Infrared (IR)

N-H stretching (~3300 cm⁻¹), C=O stretching of

the amide (~1700 cm⁻¹), aromatic C-H and C=C

stretching, and strong C-F stretching bands

(~1100-1300 cm⁻¹).

Potential Biological Activity and Research
Applications
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While there is no specific biological data available for N-trifluoroacetyl-3,4-
(methylenedioxy)aniline, the structural motifs present in the molecule suggest potential areas

of investigation for researchers.

Inferred Biological Activities
Antimicrobial and Antifungal Activity: Aniline and its derivatives have been investigated for

their antimicrobial properties. The trifluoromethyl group can enhance the lipophilicity and cell

permeability of the molecule, potentially leading to increased antimicrobial efficacy.

Enzyme Inhibition: The 3,4-(methylenedioxy)aniline scaffold is found in compounds that can

interact with various enzymes. For example, derivatives of this moiety have been explored

as inhibitors of monoamine oxidase (MAO) and acetylcholinesterase (AChE), which are

relevant targets in neurodegenerative diseases.

Anticancer Activity: N-trifluoroacetylated compounds have been studied for their potential as

antitumor agents. The trifluoroacetyl group can influence the compound's interaction with

biological targets and its metabolic stability.

Research Workflow for Biological Screening
Researchers interested in the biological potential of N-trifluoroacetyl-3,4-
(methylenedioxy)aniline could follow a structured screening process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b029959?utm_src=pdf-body
https://www.benchchem.com/product/b029959?utm_src=pdf-body
https://www.benchchem.com/product/b029959?utm_src=pdf-body
https://www.benchchem.com/product/b029959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Synthesis and Purification

In Vitro Screening

Antimicrobial Assays Enzyme Inhibition Assays Cytotoxicity Assays

Hit Identification

Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

Caption: A logical workflow for the biological evaluation of N-Trifluoroacetyl-3,4-
(methylenedioxy)aniline.

Conclusion
N-Trifluoroacetyl-3,4-(methylenedioxy)aniline is a readily synthesizable compound with

physicochemical properties that make it an interesting candidate for further investigation in

drug discovery and materials science. While direct experimental and biological data are

currently scarce, this guide provides a solid foundation for researchers by outlining proposed

synthetic and analytical protocols and highlighting potential areas of biological activity based on

its structural features. Further research is warranted to fully elucidate the properties and

potential applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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